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For researchers, scientists, and drug development professionals, accessing large-scale

national health and statistical data is crucial for advancing scientific discovery and improving

public health. This document provides a detailed guide to the data request and application

processes for two significant data sources: the National Birth Defects Prevention Study

(NBDPS) in the United States and the National Bureau of Statistics (NBS) of China. While both

entities offer valuable data, their accessibility and application procedures differ significantly.

This guide aims to provide clear, actionable protocols and to set realistic expectations for

researchers seeking to utilize these datasets.

Section 1: The National Birth Defects Prevention
Study (NBDPS) - A Collaborative Approach to Data
Access
The National Birth Defects Prevention Study (NBDPS) is a large-scale, population-based case-

control study conducted by the Centers for Disease Control and Prevention (CDC) in the United

States. It investigated the potential causes of birth defects.[1][2] While the raw data is not
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publicly available to protect participant confidentiality, qualified researchers can gain access

through a collaborative process.[1][2][3]

Data Availability
The NBDPS collected extensive data from mothers of babies born with and without birth

defects between 1997 and 2011.[1][2] The data collected includes:

Interview Data: Information gathered through computer-guided telephone interviews with

mothers, covering topics such as:

Maternal health and diet

Prescription and non-prescription drug use

Lifestyle factors

Occupational and environmental exposures[4][5]

Genetic Data: DNA samples were collected from cheek cells of the mother, father, and baby

(when possible) to study genetic factors related to birth defects.[4][5]

Application Process and Protocols
Access to NBDPS data is granted through collaboration with one of the Centers for Birth

Defects Research and Prevention (CBDRP). The application process is structured and

transparent, with clear review criteria.

Table 1: NBDPS Data Application and Review Process
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Stage Key Actions and Protocols

1. Preliminary Research

Researchers must thoroughly review existing

NBDPS publications to ensure their proposed

analysis does not overlap with previously

published work.[1][2] Proposals with significant

overlap will be denied.[1][2]

2. Identify Collaborating Center

Applicants must identify a CBDRP center to

sponsor their research project. A list of centers

is available on the CDC's website. If no center is

specified, the request is routed to the Georgia

Center at the CDC.[2]

3. Complete Collaboration Request Form

Download and complete the official

Collaboration Request Form. This form requires

a detailed description of the proposed research,

including the study's public health significance.

[1]

4. Submission

The completed form should be emailed to the

Principal Investigator of the identified

collaborating center.[1][2]

5. Review by CBDRP Data Sharing Committee

The committee reviews requests based on

several criteria: scientific merit, benefit to public

health, lack of conflict of interest, and the

researcher's qualifications and resources.[1][2]

6. Data Use Agreement and Confidentiality

If approved, researchers must adhere to strict

confidentiality and data use agreements to

protect participant privacy.[1][3]

Experimental Protocols: A Methodological Overview
The NBDPS employed a robust case-control study design.

Observational Study: Researchers observed existing health outcomes and exposures

without intervening.[5]
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Population-Based: The study included all individuals with a specific birth defect within a

defined geographic area.[5]

Case-Control Design: Information was collected from "cases" (mothers of babies with birth

defects) and "controls" (mothers of babies without birth defects).[5] Controls were randomly

selected from birth certificate records.[5]

Diagram 1: NBDPS Data Request Workflow

Researcher Actions CBDRP Actions

Outcome

Review Existing Publications Identify Collaborating Center Complete Collaboration Request Form Submit Form to Center Review by Data Sharing Committee Decision (Approve/Deny)

Data Access Granted (with Data Use Agreement)Approved

Request Denied
Denied

Click to download full resolution via product page

Caption: Workflow for requesting access to NBDPS data.

Section 2: The National Bureau of Statistics (NBS)
of China - A More Complex Terrain
The National Bureau of Statistics (NBS) of China is the primary government agency

responsible for statistical work and economic accounting.[6] It manages the National Statistical

Data Repository, which provides a wealth of data on China's economy and society.[2] Since

December 2018, the NBS has made detailed microdata available to authorized researchers

and universities within China through an application-based system.[2]

Data Availability
The NBS offers a vast array of statistical data, including:
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Macroeconomic Data: Monthly, quarterly, and annual data on indicators such as GDP, CPI,

and industrial production.[2][7]

Census Data: Data from national censuses on population, economy, and agriculture.[2][7]

Microdata: Since 2018, the NBS has been piloting the release of microdata from various

surveys to authorized institutions.[2][8]

Application Process and Protocols: A Less Defined Path
The process for accessing NBS microdata, particularly for international researchers, is less

transparent than that for the NBDPS. While a "Data Request Form" is available on the NBS

website, detailed protocols and eligibility criteria are not readily available in English. Recent

reports also indicate that access to Chinese academic and statistical databases for overseas

researchers is becoming more restricted.

Known Access Points:

National Statistical Data Repository: Publicly available aggregated data can be accessed

and downloaded directly from the NBS website.[9][10]

Data Request Form: A general form is available on the NBS website for inquiries. The

specificity of data that can be requested and the likelihood of fulfillment for international

researchers are unclear.

Tsinghua China Data Center (CDC): A joint initiative between the NBS and Tsinghua

University, the CDC serves as a pilot for the development and application of government

microdata.[8] Access appears to be primarily for researchers affiliated with Tsinghua

University and the University of Chicago.[8]

Table 2: Comparison of NBDPS and NBS Data Access
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Feature NBDPS (US) NBS (China)

Data Access Model Collaborative, project-based

Direct access to public data;

limited, application-based

access to microdata

Application Process
Clearly defined, multi-step

process

Less defined; a general data

request form is available

Eligibility
Qualified researchers, subject

to review

Primarily researchers and

universities within China for

microdata

Transparency
High - clear review criteria and

procedures

Low - limited information on

microdata access protocols for

international researchers

Data Use Agreements
Strict confidentiality and data

use agreements

Likely required for microdata,

but specific terms are not

readily available

Navigating the Challenges of Accessing NBS Data
For drug development professionals and international researchers, accessing detailed NBS

microdata presents significant hurdles. The primary route for most will be through the publicly

available aggregated data on the NBS website. For those seeking microdata, collaboration with

a Chinese academic institution, such as Tsinghua University, may be a potential, though likely

challenging, pathway.

Diagram 2: Logical Flow for Accessing NBS Data
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Researcher Seeks NBS Data

Access Publicly Available Data on NBS Website

Requires Microdata?

No

Submit Data Request Form
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Explore Collaboration with a Chinese Research Institution

Yes

Outcome Uncertain

Click to download full resolution via product page

Caption: Decision flow for researchers seeking data from the NBS of China.

Conclusion
The NBDPS and the NBS of China represent two vastly different landscapes for data access.

The NBDPS provides a clear, albeit rigorous, collaborative pathway for researchers to access

rich public health data. In contrast, while the NBS offers a wealth of publicly available

aggregated statistics, the process for accessing more granular microdata is opaque and

appears to be increasingly challenging for international researchers. Professionals in the field

of drug development and scientific research should be aware of these differences to effectively

plan their research strategies and manage their expectations when seeking to utilize these

valuable data resources.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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